Cas no 2231674-35-2 (5-Bromo-6-(difluoromethoxy)nicotinic acid)

• Product Name: 5-Bromo-6-(difluoromethoxy)nicotinic acid
• CAS No: 2231674-35-2
• MF: C₇H₄BrF₂NO₃
• MW: 268.012368202209
• MDL: MFCD31621143
• CID: 4784485
• Update Time: 2023-08-17

5-Bromo-6-(difluoromethoxy)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-(difluoromethoxy)nicotinic acid
• 5-bromo-6-(difluoromethoxy)nicotinicacid
• 5-Bromo-6-(difluoromethoxy)pyridine-3-carboxylic acid

• MDL： MFCD31621143
• Inchi： 1S/C7H4BrF2NO3/c8-4-1-3(6(12)13)2-11-5(4)14-7(9)10/h1-2,7H,(H,12,13)
• InChI Key： WFUMLOBQCQQOHY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CN=C1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4